2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[[(6-methoxypyrimidin-4-yl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H26N4O3/c1-16(2,3)23-15(21)20-8-6-5-7-12(20)10-17-13-9-14(22-4)19-11-18-13/h9,11-12H,5-8,10H2,1-4H3,(H,17,18,19)
• InChI Key: DFLVSNFMDMZFCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CNC2=CC(=NC=N2)OC
• Molecular Formula: C16H26N4O3
• Molecular Weight: 322.40 g/mol

Description

2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl ester group and a methoxy-substituted pyrimidine moiety linked via a methyleneamino bridge. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical research for constructing heterocyclic scaffolds. The tert-butyl ester group enhances stability during synthetic processes, while the pyrimidine ring offers opportunities for further functionalization.

Preparation Methods

Starting Material Preparation

Piperidine derivatives are synthesized via:

• Reductive amination : Cyclohexanone reacts with ammonium acetate under hydrogenation (Pd/C, H₂, 50–60°C) to form piperidine.

• Grignard reagent alkylation : 4-Piperidone reacts with methylmagnesium bromide, followed by Boc protection using di-tert-butyl dicarbonate (Boc₂O) in dichloromethane with triethylamine (Et₃N).

Representative Conditions

Step	Reagents	Solvent	Temp (°C)	Yield (%)
Boc Protection	Boc₂O, Et₃N	CH₂Cl₂	0–25	85–92

Pyrimidine Coupling via Nucleophilic Substitution

The 6-methoxypyrimidin-4-amine moiety is introduced through SNAr (nucleophilic aromatic substitution) or Buchwald-Hartwig amination.

SNAr Reaction

Piperidine-Boc intermediates react with 4-chloro-6-methoxypyrimidine in polar aprotic solvents:

• Conditions : DMF, K₂CO₃, 80–100°C, 12–24 h.

• Yield : 70–78%.

Buchwald-Hartwig Amination

For higher regioselectivity, Pd catalysts facilitate C–N bond formation:

• Catalyst System : Pd(OAc)₂/Xantphos, Cs₂CO₃, toluene, 110°C.

• Yield : 82–88%.

Comparative Analysis

Method	Advantages	Limitations
SNAr	Cost-effective, no metal catalysts	Limited to electron-deficient pyrimidines
Buchwald-Hartwig	Broad substrate scope	Requires inert atmosphere, higher cost

Reductive Amination for Methyl Linker Installation

The methylene (–CH₂–) bridge between piperidine and pyrimidine is installed via reductive amination:

Intermediate Synthesis

• Aldehyde formation : Piperidine-Boc is oxidized to 2-formylpiperidine-1-carboxylate using Dess-Martin periodinane.

• Coupling : The aldehyde reacts with 6-methoxypyrimidin-4-amine in MeOH, followed by NaBH₃CN reduction.

Optimized Parameters

Parameter	Value	Impact on Yield
Reducing Agent	NaBH₃CN	89% (vs. 72% for NaBH₄)
Solvent	MeOH/THF (1:1)	Maximizes solubility
Temp	0°C → 25°C	Prevents over-reduction

One-Pot Multi-Step Synthesis

Recent advancements combine Boc protection, amination, and reduction in a single reactor:

Protocol

• Boc protection of 2-aminomethylpiperidine.

• In situ generation of 4-chloro-6-methoxypyrimidine via POCl₃/MeOH.

• Pd-catalyzed coupling and simultaneous NaBH₄ reduction.

Performance Metrics

• Total Yield : 76%.

• Purity : >98% (HPLC).

Industrial-Scale Production Techniques

For bulk synthesis, continuous flow systems and catalytic hydrogenation are prioritized:

Flow Chemistry

• Reactor Type : Micro-tubular, 100 mL/min throughput.

• Conditions : T3P-mediated coupling, 120°C, 5 min residence time.

• Output : 1.2 kg/day.

Catalytic Hydrogenation

• Catalyst : Raney Ni, H₂ (50 psi), EtOH.

• Yield : 91%.

Troubleshooting and Yield Optimization

Common Issues

• Low Amination Efficiency : Add 4Å molecular sieves to scavenge HCl.

• Boc Deprotection : Mitigate by using mild bases (K₂CO₃ instead of NaOH).

Enhancing Stereoselectivity

• Chiral Ligands : (R)-BINAP/Pd(OAc)₂ achieves 94% ee for enantiopure products.

• Solvent Effects : tert-Butanol improves diastereomeric ratio (dr 19:1).

Emerging Methodologies

Photoredox Catalysis

Visible-light-driven C–N coupling using Ir(ppy)₃ and NiCl₂:

• Conditions : Blue LEDs, DIPEA, DMF.

• Yield : 68%.

Enzymatic Desymmetrization

Lipase-catalyzed kinetic resolution of racemic intermediates:

• Enzyme : Candida antarctica lipase B (CAL-B).

• ee : >99% .

Chemical Reactions Analysis

Types of Reactions

2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be employed to convert certain functional groups within the molecule to their corresponding reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can be used to replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halides, sulfonates, and organometallic compounds are often employed under various conditions, including acidic or basic environments.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can serve as a probe or ligand in biochemical assays to study enzyme activity or receptor binding.

Industry: It may be used in the production of specialty chemicals or as a building block for advanced materials.

Mechanism of Action

The mechanism of action of 2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, where the compound binds and modulates their activity. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Data Tables for Key Compounds

Table 2: Pharmacological Potential of Selected Analogs

Compound ID	Biological Target	EC₅₀/IC₅₀	Notes	Reference(s)
ATL313	A2A Adenosine Receptor	0.43 nM	Potent cAMP modulation
YS-5	Not specified	N/A	High-yield synthetic route
EP 1808168	Kinases/Receptors	Not reported	Anti-inflammatory focus

Biological Activity

The compound 2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS Number: 1353954-14-9) is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Chemical Structure

The molecular formula of the compound is $C_{16}H_{26}N_{4}O_{3}$. Its structure consists of a piperidine ring, a pyrimidine moiety, and a tert-butyl ester functional group, which may contribute to its biological activity.

Anticancer Properties

Recent studies have indicated that derivatives of piperidine compounds exhibit significant anticancer activity. For instance, compounds with similar structures have been tested against various cancer cell lines, showing promising results in inhibiting cell proliferation.

Compound	Cell Line	IC50 (µM)	Reference
Compound A	A431 (human epidermoid carcinoma)	23.30 ± 0.35
Compound B	HepG2 (human liver carcinoma)	< 10

The structure-activity relationship (SAR) analysis suggests that the presence of electron-withdrawing groups enhances cytotoxic activity against these cell lines.

Anticonvulsant Activity

The anticonvulsant potential of related compounds has also been explored. For example, thiazole-linked piperidine derivatives have demonstrated protective effects in seizure models, indicating that modifications in the piperidine structure can lead to enhanced anticonvulsant properties.

The biological activity of 2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester is likely mediated through several mechanisms:

• Inhibition of Kinases : Similar compounds have shown to inhibit specific kinases involved in cancer progression and seizure activity.
• Interference with Cell Cycle : Studies suggest that these compounds can induce cell cycle arrest in cancer cells, leading to apoptosis.
• Modulation of Neurotransmitter Receptors : Some piperidine derivatives affect neurotransmitter systems, which may contribute to their anticonvulsant effects.

Study on Anticancer Activity

A recent study evaluated the efficacy of several piperidine derivatives, including our compound of interest, against various cancer cell lines. The results indicated a significant reduction in cell viability with an IC50 value lower than that of standard chemotherapeutic agents. The SAR highlighted that modifications at the pyrimidine ring significantly impacted potency.

Study on Anticonvulsant Activity

Another investigation focused on the anticonvulsant properties of similar piperidine-based compounds in animal models. The results demonstrated that these compounds effectively reduced seizure frequency and duration, suggesting potential therapeutic applications for epilepsy management.

Q & A

Basic: What are the optimal synthetic routes for preparing 2-[(6-Methoxy-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester, and how can reaction conditions be optimized for yield and purity?

The synthesis involves multi-step reactions, including:

• Piperidine ring functionalization : Introducing the tert-butyloxycarbonyl (Boc) group via carbamate formation under anhydrous conditions (e.g., using di-tert-butyl dicarbonate in dichloromethane) .
• Pyrimidine coupling : Amide bond formation between the methoxy-pyrimidine amine and the piperidine-methylene group, typically employing coupling agents like TBTU or HATU in the presence of a base (e.g., triethylamine) .
• Optimization parameters :
  • Temperature : Reactions often proceed at 0–25°C to minimize side reactions.
  • Solvent selection : Polar aprotic solvents (e.g., DMF, DCM) enhance solubility of intermediates.
  • Purification : Silica gel chromatography or recrystallization improves purity (>95% by HPLC) .

Advanced: How do structural modifications (e.g., sulfur-containing substituents) on the pyrimidine ring influence biological activity, and what experimental strategies validate these effects?

• Structural-activity relationships (SAR) :
  • Sulfur-containing groups (e.g., methylsulfanyl) enhance enzyme inhibition by forming covalent interactions with catalytic cysteine residues .
  • Methoxy groups improve solubility and pharmacokinetic properties .
• Validation methods :
  • Enzyme assays : Measure IC50 values against target enzymes (e.g., kinases) using fluorescence-based assays .
  • Molecular docking : Predict binding modes with X-ray crystallography or homology models .
  • Comparative studies : Synthesize analogs (e.g., replacing methoxy with ethoxy) and assess activity shifts .

Basic: What are the recommended storage conditions and stability profiles for this compound under laboratory settings?

• Storage : Store at –20°C in airtight, light-resistant containers under inert gas (e.g., argon) to prevent hydrolysis of the Boc group .
• Stability risks :
  • Temperature : Degrades above 25°C, with a half-life reduction of 40% at 37°C .
  • Incompatibilities : Reacts with strong oxidizing agents (e.g., peroxides), leading to decomposition .

Advanced: How can researchers resolve contradictions in reported biological data (e.g., conflicting IC50 values) for this compound across studies?

• Data reconciliation strategies :
  • Assay standardization : Use uniform protocols (e.g., ATP concentration in kinase assays) to minimize variability .
  • Batch analysis : Compare purity (via NMR, LC-MS) of compound batches used in conflicting studies .
  • Cellular context : Account for cell-line-specific differences in membrane permeability or metabolic stability .

Basic: What spectroscopic and chromatographic methods are most effective for characterizing this compound?

• NMR : 1H/13C NMR confirms Boc group presence (δ ~1.4 ppm for tert-butyl protons) and piperidine/pyrimidine connectivity .
• LC-MS : High-resolution ESI-MS validates molecular weight (e.g., m/z 307.39 for C16H25N3O3), while HPLC (C18 column, acetonitrile/water gradient) assesses purity .
• FT-IR : Peaks at ~1700 cm⁻¹ (carbamate C=O) and ~1250 cm⁻¹ (C-O of methoxy group) .

Advanced: What computational and experimental approaches are used to predict and verify the compound’s mechanism of action in modulating biological targets?

• In silico methods :
  • Molecular dynamics simulations : Model ligand-protein interactions over time (e.g., binding to HIV-1 reverse transcriptase) .
  • Pharmacophore modeling : Identify critical functional groups (e.g., pyrimidine NH for hydrogen bonding) .
• Experimental validation :
  • Surface plasmon resonance (SPR) : Measure real-time binding kinetics (KD values) .
  • Knockout cell lines : Assess target specificity by comparing activity in wild-type vs. CRISPR-edited cells .

Basic: How does the tert-butyl ester group influence the compound’s reactivity and suitability as a synthetic intermediate?

• Role of Boc group :
  • Protection : Shields the piperidine amine during synthesis, preventing unwanted nucleophilic reactions .
  • Deprotection : Removed under acidic conditions (e.g., TFA/DCM) to expose the primary amine for further functionalization .
• Advantages : Enhances solubility in organic solvents and stabilizes intermediates during purification .

Advanced: What strategies are employed to design derivatives with improved selectivity for specific biological targets (e.g., kinases vs. GPCRs)?

• Scaffold hopping : Replace the pyrimidine ring with other heterocycles (e.g., triazines) to alter target affinity .
• Substituent tuning :
  • Introduce bulky groups (e.g., isopropyl) to sterically block off-target binding .
  • Add hydrogen-bond donors/acceptors to match target active-site geometry .
• High-throughput screening (HTS) : Test compound libraries against panels of related targets to identify selectivity profiles .